Cas no 1105243-41-1 (N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(ethylsulfanyl)benzamide)

• Product Name: N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(ethylsulfanyl)benzamide
• CAS No: 1105243-41-1
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 6418394
• PubChem ID: 30608285
• Update Time: 2024-01-16

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(ethylsulfanyl)benzamide
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-ethylsulfanylbenzamide
• Benzamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(ethylthio)-
• N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-(ethylthio)benzamide
• N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(ethylsulfanyl)benzamide
• AKOS024652107
• 1105243-41-1
• F2493-1776

• Inchi： 1S/C21H18N2O3S/c1-2-27-20-10-6-4-8-16(20)21(24)22-13-15-12-19(26-23-15)18-11-14-7-3-5-9-17(14)25-18/h3-12H,2,13H2,1H3,(H,22,24)
• InChI Key： STELMZUFRCUTKN-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC3=CC=CC=C3O2)ON=1)(=O)C1=CC=CC=C1SCC

Computed Properties

• Exact Mass: 378.10381361g/mol
• Monoisotopic Mass: 378.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 621.4±55.0 °C(Predicted)
• pka: 12.57±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives